Cas no 1016703-86-8 (3-amino-N-methylcyclohexane-1-carboxamide)

• Product Name: 3-amino-N-methylcyclohexane-1-carboxamide
• CAS No: 1016703-86-8
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• CID: 5156186
• PubChem ID: 18071389
• Update Time: 2026-03-04

3-amino-N-methylcyclohexane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-N-methylcyclohexane-1-carboxamide

• Inchi： 1S/C8H16N2O/c1-10-8(11)6-3-2-4-7(9)5-6/h6-7H,2-5,9H2,1H3,(H,10,11)
• InChI Key： HUKSSOUCHOYHIQ-UHFFFAOYSA-N
• SMILES： C1(C(NC)=O)CCCC(N)C1

Additional information on 3-amino-N-methylcyclohexane-1-carboxamide

Comprehensive Overview of 3-amino-N-methylcyclohexane-1-carboxamide (CAS No. 1016703-86-8)

3-amino-N-methylcyclohexane-1-carboxamide (CAS No. 1016703-86-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This cyclohexane derivative is characterized by its unique structural features, including an amino group and a carboxamide moiety, which make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals often search for terms like "3-amino-N-methylcyclohexane-1-carboxamide synthesis", "CAS 1016703-86-8 applications", and "N-methylcyclohexane carboxamide derivatives", reflecting its relevance in drug discovery and material science.

The compound's molecular formula, C₈H₁₆N₂O, and its molecular weight of 156.23 g/mol, position it as a versatile building block in medicinal chemistry. Its cyclohexane backbone provides rigidity, while the amino and carboxamide groups offer sites for further functionalization. This dual functionality is particularly appealing for designing small-molecule inhibitors and peptide mimetics, topics frequently explored in recent publications. Searches related to "cyclohexane carboxamide in drug design" and "amino-functionalized cyclohexane derivatives" highlight its growing importance in targeted therapies.

In the context of current trends, 3-amino-N-methylcyclohexane-1-carboxamide aligns with the demand for sustainable chemistry and green synthesis methods. Researchers are increasingly investigating eco-friendly routes to produce such intermediates, as evidenced by queries like "green synthesis of cyclohexane carboxamides" and "CAS 1016703-86-8 environmental impact". The compound's potential in biodegradable polymers and catalysis further underscores its role in addressing global challenges like plastic waste and energy-efficient manufacturing.

From a technical perspective, the compound's physicochemical properties—such as solubility in polar solvents and moderate melting point—make it suitable for diverse applications. Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed for its characterization, as indicated by searches for "1016703-86-8 analytical methods". Its stability under ambient conditions also facilitates storage and handling, a practical advantage noted in industrial forums.

Emerging applications of 3-amino-N-methylcyclohexane-1-carboxamide include its use in neuroscience research, particularly in studies targeting G-protein-coupled receptors (GPCRs). The compound's structural similarity to neurotransmitters has sparked interest in its potential as a ligand or modulator, with search terms like "cyclohexane carboxamide GPCR binding" gaining traction. Additionally, its role in crystal engineering and supramolecular chemistry is being explored, driven by queries such as "hydrogen-bonding motifs in N-methylcyclohexane carboxamides".

Quality control and regulatory compliance are critical for CAS 1016703-86-8, especially in pharmaceutical applications. Frequently searched terms like "3-amino-N-methylcyclohexane-1-carboxamide purity standards" and "GMP synthesis of cyclohexane derivatives" reflect industry priorities. Manufacturers emphasize batch-to-batch consistency and impurity profiling to meet stringent guidelines, ensuring the compound's suitability for preclinical and clinical studies.

In summary, 3-amino-N-methylcyclohexane-1-carboxamide (CAS No. 1016703-86-8) represents a multifaceted compound with broad utility in cutting-edge research. Its integration into drug development, material science, and sustainable chemistry underscores its value, while ongoing investigations continue to uncover novel applications. By addressing user queries and aligning with contemporary scientific trends, this overview highlights the compound's significance in advancing both academic and industrial innovation.